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Compound of Interest

Compound Name: 3-Methyl-4H-pyran-4-one

Cat. No.: B15370168 Get Quote

An In-depth Review of the Synthesis, Properties, and Biological Potential of Alkyl-Substituted

4H-Pyran-4-Ones for Researchers, Scientists, and Drug Development Professionals.

The 4H-pyran-4-one moiety is a core structural feature in a multitude of natural products and

synthetic compounds of significant chemical and biological interest. While derivatives such as

maltol (3-hydroxy-2-methyl-4H-pyran-4-one) and kojic acid have been extensively studied and

utilized, the specific derivative, 3-Methyl-4H-pyran-4-one, remains a less explored entity within

this promising class of heterocyclic compounds. This technical guide aims to provide a

comprehensive overview of the 4H-pyran-4-one scaffold, with a particular focus on alkyl-

substituted derivatives, using 3-Methyl-4H-pyran-4-one as a focal point where data is

available. Due to the limited specific research on 3-Methyl-4H-pyran-4-one, this document will

draw upon the broader literature of its analogues to present a thorough understanding of its

potential.

Historical Context and Significance
The history of 4H-pyran-4-ones is intrinsically linked to the study of natural products. Maltol, for

instance, is a naturally occurring compound found in sources like chicory, roasted malt, and

pine needles, and is known for its sweet, caramel-like aroma. It can be prepared by the alkaline

hydrolysis of streptomycin salts. The 4H-pyran-4-one ring system is a versatile scaffold that has

been investigated for a wide range of biological activities, including antimicrobial, antioxidant,

and anticancer properties.[1][2][3]
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Synthesis of the 4H-Pyran-4-one Core
The synthesis of 4H-pyran-4-one derivatives can be achieved through various synthetic routes.

One common and efficient method is the one-pot, three-component reaction involving an

aldehyde, a β-dicarbonyl compound, and a source of cyanide, often in the presence of a base

catalyst.[2] Another approach involves the reaction of acetylketene, which can be generated

from 2,2,6-trimethyl-4H-1,3-dioxin-4-one, with terminal acetylenes in the presence of a catalyst.

[4]

A generalized workflow for the multi-component synthesis of 4H-pyran-4-ones.
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A generalized workflow for the multi-component synthesis of 4H-pyran-4-ones.

Physicochemical Properties
The physicochemical properties of 3-Methyl-4H-pyran-4-one are not as extensively

documented as its more common derivatives. However, available data for related compounds

can provide valuable insights.
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Property
3-Methyl-4H-pyran-
4-one

3-Hydroxy-2-
methyl-4H-pyran-4-
one (Maltol)

3-Methoxy-2-
methyl-4H-pyran-4-
one

CAS Number 50671-50-6[5] 118-71-8[6] 4780-14-7[7]

Molecular Formula C6H6O2 C6H6O3 C7H8O3

Molecular Weight 110.11 g/mol 126.11 g/mol 140.14 g/mol [7]

Appearance Not specified
White crystalline

powder
Not specified

Melting Point Not specified 160-164 °C Not specified

Boiling Point Not specified 170 °C (10 mmHg) Not specified

Water Solubility Not specified 1.2 g/100 mL (25 °C) Not specified

Biological Activities of the 4H-Pyran-4-one Scaffold
The 4H-pyran-4-one nucleus is a privileged scaffold in medicinal chemistry, with derivatives

exhibiting a broad spectrum of biological activities.

Antimicrobial Activity: Numerous studies have demonstrated the antibacterial and antifungal

properties of 4H-pyran-4-one derivatives.[2][3] These compounds have shown efficacy

against a range of pathogenic microorganisms.

Antioxidant Activity: The pyranone ring, particularly when substituted with hydroxyl groups,

can act as a potent antioxidant by scavenging free radicals.[1]

Anticancer Activity: Certain 4H-pyran-4-one derivatives have been investigated for their

cytotoxic effects against various cancer cell lines.[1] Their mechanism of action can involve

the inhibition of key enzymes or the induction of apoptosis.
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Logical flow of biological activity screening for 4H-pyran-4-one derivatives.
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Logical flow of biological activity screening for 4H-pyran-4-one derivatives.

Experimental Protocols
General Procedure for the Synthesis of 2-Amino-4H-
pyran Derivatives
A mixture of an aromatic aldehyde (1 mmol), malononitrile (1 mmol), and a β-dicarbonyl

compound (1 mmol) is dissolved in ethanol (10 mL). To this solution, a catalytic amount of a

base, such as piperidine or N-methylmorpholine (NMM), is added.[2] The reaction mixture is

then stirred at room temperature for a specified period, typically ranging from a few minutes to

several hours, while being monitored by thin-layer chromatography (TLC). Upon completion of

the reaction, the solid product is collected by filtration, washed with cold ethanol, and can be

further purified by recrystallization if necessary.

General Procedure for In Vitro Antibacterial Screening
(Broth Microdilution Method)
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The minimum inhibitory concentration (MIC) of the synthesized compounds against various

bacterial strains is determined using the broth microdilution method. A stock solution of each

compound is prepared in a suitable solvent (e.g., DMSO). Serial two-fold dilutions of each

compound are prepared in a 96-well microtiter plate containing a nutrient broth. An inoculum of

the test microorganism, adjusted to a specific concentration (e.g., 10^5 CFU/mL), is added to

each well. The plates are then incubated at 37 °C for 24 hours. The MIC is defined as the

lowest concentration of the compound that completely inhibits the visible growth of the

microorganism.

Conclusion and Future Perspectives
The 4H-pyran-4-one scaffold represents a highly valuable and versatile platform for the

development of new therapeutic agents and other functional molecules. While significant

research has been dedicated to certain derivatives, leading to a good understanding of their

synthesis and biological activities, many analogues, including 3-Methyl-4H-pyran-4-one,

remain underexplored. The existing body of literature strongly suggests that further

investigation into these less-common derivatives is warranted. Future research should focus on

the development of efficient and selective synthetic methods for these compounds, a thorough

characterization of their physicochemical properties, and a comprehensive evaluation of their

biological potential. Such efforts could unveil novel compounds with enhanced or unique

activities, contributing to the advancement of medicinal chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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